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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621

For Researchers, Scientists, and Drug Development Professionals

Introduction

AR-C141990 hydrochloride is a potent and selective inhibitor of the monocarboxylate
transporter 1 (MCT1).[1][2] MCTs are crucial membrane proteins responsible for the transport
of monocarboxylates, such as lactate and pyruvate, across the plasma membrane. By inhibiting
MCT1, AR-C141990 hydrochloride disrupts the metabolic processes in cells that rely on
lactate transport, making it a valuable tool for research in cancer metabolism and immunology.
This technical guide provides a detailed overview of the physicochemical properties,
mechanism of action, and relevant experimental protocols for AR-C141990 hydrochloride.

Physicochemical Properties

A summary of the key physicochemical properties of AR-C141990 hydrochloride is presented
in the table below.
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Property Value Reference

5-[[(3R)-3-Hydroxy-1-
pyrrolidinyl]lcarbonyl]-3-methyl-
1-(2-methylpropyl)-6-(4-

Chemical Name ( _ yP py). ( [1]
quinolinylmethyl)thieno[2,3-

d]pyrimidine-2,4(1H,3H)-dione

hydrochloride
Molecular Formula C26H28N404S-HCI
Molecular Weight 529.05 g/mol
CAS Number 2250019-94-2
Appearance Solid powder

Soluble to 100 mM in water

Solubility

and DMSO
Purity >98%
Storage Store at -20°C

Biological Activity and Selectivity

AR-C141990 hydrochloride is a high-affinity inhibitor of MCT1. Its inhibitory activity is
significantly more potent against MCT1 compared to other MCT isoforms, demonstrating its

selectivity.

Target pPKi ICs0 Reference
0.21 pM (for uptake of

MCT1 7.6
[BHJHOCPCA)
2.32 pM (for uptake of

MCT2 6.6 [2]
[BHJHOCPCA)

MCT3 <5 Not significant [2]

MCT4 <5 Not significant [2]
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Mechanism of Action: MCT1 Inhibition Signaling
Pathway

AR-C141990 hydrochloride exerts its effects by blocking the transport of lactate and other
monocarboxylates through MCTL1. In many cancer cells, there is a high rate of glycolysis,
leading to the production of large amounts of lactate, which is then exported out of the cell by
MCT1 to maintain intracellular pH. By inhibiting this process, AR-C141990 hydrochloride
leads to an intracellular accumulation of lactate and a decrease in intracellular pH, which can
disrupt cellular metabolism and induce cell death.
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Preparation

. Prepare serial dilutions of
[Culture MCT1-expressing cells] CAR-C141990 hydrochlorid(;

Assay
y

Pre-incubate cells with
AR-C141990 hydrochloride
Add radiolabeled lactate
(e.g., “*C-Lactate)

Encubate for a defined periocD

Wash cells to remove
extracellular substrate

Lyse cells

Anavsis

Measure intracellular radioactivity
(Scintillation counting)

:

Calculate % inhibition and ICso
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Sample & Standard Preparation

Prepare calibration standards of Prepare sample solution
AR-C141990 hydrochloride (e.g., extraction from matrix)

HPLC Analysis

v v
anect calibration standards) anect sample)

'

Isocratic or gradient elution
on a C18 column

l

.

Detect at an appropriate wavelength

J

Data Analysis

Generate calibration curve
(Peak area vs. Concentration)

'

Quantify AR-C141990 in sample
using the calibration curve
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Forced Degradation

(Prepare stock solution of\

l kAR-Cl41990 hydrochloridy l
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(e.g., HCI) (e.g., NaOH) (e.g., H202) (e.g., elevated temperature) (e.g., UV/Vis light)

Anzvsis

Y \{
Analyze stressed samples by a <
stability-indicating HPLC method

Identify and quantify Assess the purity of the
degradation products remaining parent compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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